Cas no 2227779-74-8 ((2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol
• CAS No: 2227779-74-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5814804
• PubChem ID: 165614753
• Update Time: 2025-05-28

(2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol
• 2227779-74-8
• EN300-1811540

• Inchi： 1S/C10H21NO/c1-2-8-3-5-9(6-4-8)10(11)7-12/h8-10,12H,2-7,11H2,1H3/t8?,9?,10-/m0/s1
• InChI Key： BQQYCRQPKACBQP-RTBKNWGFSA-N
• SMILES： OC[C@@H](C1CCC(CC)CC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol (CAS No. 2227779-74-8)

(2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol, with the CAS number 2227779-74-8, is a chiral amino alcohol compound that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 4-ethylcyclohexyl moiety and the (2R)-stereochemistry, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, asymmetric synthesis, and material science.

The chiral nature of (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol is particularly noteworthy, as it enables the production of enantiomerically pure compounds, which are critical in the development of pharmaceuticals. Enantiopure drugs often exhibit superior efficacy and reduced side effects compared to their racemic counterparts. This compound's amino alcohol functionality also allows it to serve as a versatile building block in organic synthesis, facilitating the creation of complex molecular architectures.

In recent years, the demand for chiral intermediates like (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol has surged, driven by the growing emphasis on precision medicine and personalized therapeutics. The compound's ethylcyclohexyl group contributes to its lipophilicity, which can influence the pharmacokinetic properties of derived molecules. This characteristic is particularly relevant in the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is a key consideration.

From a synthetic perspective, CAS No. 2227779-74-8 is often employed in asymmetric catalysis and stereoselective reactions. Its ability to act as a ligand or catalyst in enantioselective transformations has been explored in academic and industrial settings. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes. Researchers are also investigating its potential in green chemistry applications, aligning with the global push for sustainable and environmentally friendly chemical processes.

The pharmaceutical industry's focus on targeted therapies and small molecule drugs has further elevated the importance of compounds like (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol. Its structural motifs are frequently found in molecules targeting G-protein-coupled receptors (GPCRs) and enzymes, which are pivotal in numerous disease pathways. As such, this compound is a subject of ongoing research in oncology, neurology, and metabolic disorders.

Analytical characterization of (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and confirm stereochemistry. These methods are essential for quality control in both research and production environments. The compound's physical and chemical properties, including solubility, melting point, and stability, are well-documented, providing valuable data for formulation development.

In conclusion, (2R)-2-amino-2-(4-ethylcyclohexyl)ethan-1-ol (CAS No. 2227779-74-8) is a multifaceted compound with broad applicability in modern chemistry and drug development. Its chiral purity, structural versatility, and pharmacological relevance make it a cornerstone in the pursuit of innovative therapeutic solutions. As research continues to uncover new uses for this molecule, its role in advancing science and technology is expected to expand significantly.